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Compound of Interest

Compound Name: Oxazol-5-ylmethanol

Cat. No.: B140774

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the physicochemical properties of Oxazol-5-
ylmethanol (CAS No: 127232-41-1), a versatile heterocyclic building block of significant
interest in medicinal chemistry and materials science. This document moves beyond a simple
data sheet to offer insights into the synthesis, reactivity, and practical handling of this
compound, grounded in established chemical principles.

Molecular Structure and Identification

Oxazol-5-yIlmethanol, with the molecular formula C2sHsNOz2, is a five-membered aromatic
heterocycle containing both oxygen and nitrogen atoms, with a hydroxymethyl substituent at
the 5-position.[1][2] This seemingly simple structure provides a unique combination of chemical
features: a nucleophilic alcohol, an aromatic ring system susceptible to electrophilic and
nucleophilic attack, and the potential for the heteroatoms to engage in hydrogen bonding and
metal coordination.
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Identifier Value

IUPAC Name (1,3-Oxazol-5-yl)methanol[1]
CAS Number 127232-41-1[1][2]

Molecular Formula CaHsNO2[1][2]

Molecular Weight 99.09 g/mol [1][2]

SMILES C1=C(OC=N1)CO[1]

INChl=1S/C4H5NO2/c6-2-4-1-5-3-7-
4/h1,3,6H,2H2[1]

InChl

Physicochemical Properties

A thorough understanding of the physicochemical properties of Oxazol-5-ylmethanol is
paramount for its effective use in synthesis and formulation. The following table summarizes
key known and predicted properties. It is important to note that while some data is
experimentally derived, other values are computational predictions and should be used as a

guide.
Property Value Source
Appearance Whitet to off-white solid General knowledge

(predicted)

Boiling Point 212.8 °C at 760 mmHg|[2] American Elements
Density 1.25 g/cm3[2] American Elements
Flash Point 82.49 °C[2] American Elements
XLogP3 -0.5[1] PubChem (Computed)
Water Solubility Soluble (predicted) General knowledge
pKa Not experimentally determined -

Synthesis and Purification
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The synthesis of 5-substituted oxazoles is well-documented, with the Van Leusen oxazole
synthesis being a prominent and versatile method.[3][4][5][6] This reaction typically involves the
condensation of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base.
[3][4][5][6] For the synthesis of Oxazol-5-ylmethanol, a protected form of glycolaldehyde
would be the logical aldehyde component.

Conceptual Synthetic Workflow via Van Leusen Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140774#physicochemical-properties-of-oxazol-5-
ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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